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Compound of Interest

Compound Name: Iodopropynyl butylcarbamate

Cat. No.: B7802712 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Iodopropynyl Butylcarbamate (IPBC) and associated waste materials in a laboratory setting.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance.

Immediate Safety Principles
Before handling IPBC for disposal, it is crucial to recognize its hazard profile. IPBC is harmful if

swallowed, can cause serious eye damage, may cause an allergic skin reaction, and is very

toxic to aquatic life with long-lasting effects.[1][2] Therefore, all disposal activities must be

conducted in accordance with local, state, and federal regulations.[3] The primary directive is to

prevent any release into the environment; do not let the product enter drains, soil, or water

sources.[1][4][5]

Personal Protective Equipment (PPE)
All personnel handling IPBC waste must wear appropriate PPE to avoid personal contact,

including inhalation.[6]

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles. A face shield

should be used if there is a splashing hazard.[3]
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Protective Clothing: A lab coat or other suitable protective clothing is required.[7]

Respiratory Protection: Use only in a well-ventilated area.[2] If dusts or mists are generated,

use a NIOSH-approved respirator.

Disposal Procedures: Step-by-Step Guidance
The ultimate disposal of IPBC must be handled by a licensed professional waste disposal

service.[4] The following steps outline the process for segregating and preparing different types

of IPBC waste for collection.

Step 1: Unused or Surplus IPBC

Do Not Dispose Down the Drain: Never dispose of pure or diluted IPBC in the sink or sewer

system.

Original Container: Keep the chemical in its original, tightly closed container where possible.

[2][4]

Labeling: Ensure the container is clearly labeled as "Hazardous Waste: Iodopropynyl
Butylcarbamate".

Segregation: Store the waste container in a designated, locked-up, and well-ventilated

secondary containment area, away from incompatible materials like strong oxidizing agents.

[4][7]

Professional Disposal: Offer the surplus and non-recyclable solution to a licensed disposal

company for proper disposal.[4]

Step 2: Contaminated Laboratory Waste (e.g., gloves, wipes, pipette tips, containers)

Collection: Place all solid materials contaminated with IPBC into a dedicated, sealable, and

clearly labeled hazardous waste container.[4]

Container Puncturing: Empty containers should be punctured to prevent reuse before

disposal through an authorized landfill or waste management authority.[6]
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Aqueous Waste: Do not allow wash water from cleaning contaminated equipment to enter

drains.[6] Collect all wash water and rinsates in a labeled hazardous waste container for

treatment and disposal.[6]

Step 3: Spill Cleanup and Disposal

Ensure Safety: Evacuate non-essential personnel from the area.[4] Ensure adequate

ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.[1][4] For liquid spills,

cover drains.[5]

Absorption: Cover the spill with an inert, non-combustible absorbent material such as sand,

earth, diatomaceous earth, or vermiculite.[1][2] Avoid generating dust.[6]

Collection: Carefully sweep or scoop the absorbed material into a suitable, closed, and

labeled container for hazardous waste disposal.[2][4][6]

Final Cleaning: Clean the spill area thoroughly with water and a detergent. Collect all

cleaning materials and water for disposal as hazardous waste.[1]

Reporting: Report the spill according to your institution's safety protocols.

Hazard and Transportation Data
Proper identification and classification are mandatory for the transportation and disposal of

hazardous waste. The table below summarizes key quantitative data for IPBC.
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Identifier Classification Reference

UN Number

UN 3077 (for solids) or UN

2811 (Toxic Solid, Organic,

N.O.S.)

[5][6]

Hazard Class

Class 9 (Miscellaneous

hazardous materials) or Class

6.1 (Toxic)

[5][6]

Aquatic Toxicity

Very toxic to aquatic

organisms, may cause long-

term adverse effects.

[1][6]

96-hour LC50 (Rainbow Trout) 0.067 ppm [3]

48-hour LC50 (Daphnia

magna)
0.645 ppm [3]

IPBC Waste Disposal Workflow
The following diagram illustrates the decision-making process for handling and disposing of

IPBC waste in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of IPBC waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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